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Compound of Interest

Compound Name: Tyrphostin AG1112

Cat. No.: B611523

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin AG1112 is a potent inhibitor of several protein kinases, demonstrating significant
activity against Casein Kinase Il (CK Il) and p210bcr-abl tyrosine kinase.[1][2][3] It also shows
inhibitory effects on the Epidermal Growth Factor Receptor (EGFR) and Platelet-Derived
Growth Factor Receptor (PDGFR) kinases.[1][2] Due to its targeted activity, Tyrphostin
AG1112 is a valuable tool in studying signal transduction pathways and has potential
therapeutic applications, particularly in the context of chronic myelogenous leukemia (CML) by
inducing differentiation in K562 cells. This document provides detailed protocols for the
preparation of Tyrphostin AG1112 stock solutions and summarizes its key characteristics.

Data Presentation
Chemical and Physical Properties

Property Value Source
Molecular Formula CisHioNe

Molecular Weight 274.28 g/mol

CAS Number 153150-84-6

Appearance Solid N/A
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Biological Activity (ICso Values)

Target ICs0 Cell Line Source
p210bcr-abl 2 uM p210bcr-abl cells

EGFR 15 uM EGFR cells

PDGFR 20 uM PDGFR cells

Experimental Protocols
Preparation of Tyrphostin AG1112 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG1112 in
Dimethyl Sulfoxide (DMSO).

Materials:

Tyrphostin AG1112 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated micropipettes
Procedure:

e Equilibration: Allow the vial of Tyrphostin AG1112 powder to equilibrate to room
temperature for at least 1 hour before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of Tyrphostin AG1112 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.74 mg of the compound.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
stock solution from 2.74 mg of powder, add 1 mL of DMSO. To facilitate dissolution, vortex
the solution thoroughly. Gentle warming or sonication may be applied if precipitation occurs.
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 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for
long-term storage (up to six months). Protect from light.

Note: It is recommended to prepare and use solutions on the same day. If using pre-made
stock solutions, allow the aliquot to thaw completely and equilibrate to room temperature before
use.

Visualizations
Signaling Pathway Inhibition by Tyrphostin AG1112
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Caption: Inhibition of key signaling kinases by Tyrphostin AG1112.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Tyrphostin AG1112 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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